Cas no 1329119-36-9 (3,4-Diamino-5-bromobenzoic acid)

• Product Name: 3,4-Diamino-5-bromobenzoic acid
• CAS No: 1329119-36-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD22371613
• CID: 5240814
• PubChem ID: 67151367
• Update Time: 2026-03-08

3,4-Diamino-5-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-diamino-5-bromobenzoic acid
• 3,4-diamino-5-bromobenzoicacid
• Benzoic acid, 3,4-diamino-5-bromo-
• 3,4-Diamino-5-bromobenzoic acid

• MDL： MFCD22371613
• Inchi： 1S/C7H7BrN2O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,9-10H2,(H,11,12)
• InChI Key： HWUDRTKCFMUMNO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1N)N

Computed Properties

• Exact Mass: 229.969
• Monoisotopic Mass: 229.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.3

Additional information on 3,4-Diamino-5-bromobenzoic acid

3,4-Diamino-5-bromobenzoic Acid (CAS No. 1329119-36-9): An Overview of Its Properties and Applications in Modern Research

3,4-Diamino-5-bromobenzoic acid (CAS No. 1329119-36-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its aromatic ring with two amino groups and a bromine substituent, which endow it with a range of interesting properties and reactivity profiles.

The molecular formula of 3,4-Diamino-5-bromobenzoic acid is C₈H₇BrN₂O₂, and its molecular weight is approximately 241.06 g/mol. The presence of the bromine atom imparts significant electron-withdrawing effects, while the amino groups provide nucleophilic centers that can participate in various chemical reactions. These features make 3,4-Diamino-5-bromobenzoic acid an attractive building block for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 3,4-Diamino-5-bromobenzoic acid has been explored as a potential precursor for the development of novel therapeutic agents. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3,4-Diamino-5-bromobenzoic acid demonstrated potent inhibitory effects against specific cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond its medicinal applications, 3,4-Diamino-5-bromobenzoic acid has also found utility in materials science. The compound's aromatic structure and functional groups make it suitable for the synthesis of advanced materials with tailored properties. Research in this area has focused on the development of conductive polymers and electroactive materials for use in electronic devices and sensors. A notable example is the use of 3,4-Diamino-5-bromobenzoic acid-based polymers in organic field-effect transistors (OFETs), where they exhibit excellent charge transport properties and stability.

In analytical chemistry, 3,4-Diamino-5-bromobenzoic acid has been utilized as a derivatizing agent for enhancing the detectability of certain analytes. The compound's reactivity with various functional groups allows it to form stable derivatives that can be more easily detected using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This application has been particularly useful in environmental monitoring and pharmaceutical analysis.

The synthesis of 3,4-Diamino-5-bromobenzoic acid typically involves multi-step processes that leverage well-established organic chemistry techniques. One common approach involves the bromination of an appropriately substituted benzoic acid followed by selective reduction and subsequent amination steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, 3,4-Diamino-5-bromobenzoic acid (CAS No. 1329119-36-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and analytical chemistry. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.